Cas no 1361861-89-3 (3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1361861-89-3
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919172
• Update Time: 2025-05-27

3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-6-1-2-7(9(13)5-6)8-3-4-10(16)15-11(8)14/h1-5H,(H,15,16)
• InChI Key： BUQPZIXHDBCULW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(NC=1F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine

Comprehensive Overview of 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine (CAS No. 1361861-89-3)

3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine (CAS No. 1361861-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of halogenated pyridine derivatives, which are widely studied for their potential applications in drug discovery and crop protection. The presence of both dichlorophenyl and fluoro-hydroxypyridine moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their enhanced bioavailability and metabolic stability in medicinal chemistry. Researchers are particularly interested in CAS 1361861-89-3 due to its potential role in developing next-generation antimicrobial agents and pesticide formulations. A growing trend in scientific literature highlights its utility in addressing challenges like drug-resistant bacteria and sustainable agriculture, aligning with global efforts to combat antibiotic resistance and reduce environmental impact.

The synthesis of 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine involves multi-step organic reactions, including halogenation, fluorination, and hydroxylation processes. Its molecular formula, C₁₁H₆Cl₂FNO, reflects a balanced combination of electronegative atoms, contributing to its reactivity in cross-coupling reactions. This characteristic has made it a focal point in catalysis research, where scientists explore its interactions with transition metals like palladium and nickel.

From an industrial perspective, CAS 1361861-89-3 is often discussed in the context of green chemistry and process optimization. Manufacturers are increasingly adopting continuous flow synthesis techniques to improve yield and reduce waste generation. These advancements resonate with the broader push toward sustainable chemical production, a topic frequently searched by professionals in the field.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the precise arrangement of its dichlorophenyl-fluoropyridine scaffold, which is critical for structure-activity relationship (SAR) studies. Recent publications have also explored its computational modeling using density functional theory (DFT), providing insights into its electronic properties and potential binding affinities.

In the realm of intellectual property, 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine has been featured in several patent applications related to heterocyclic chemistry innovations. Its structural motifs appear in claims for novel enzyme inhibitors and material science applications, reflecting its interdisciplinary relevance. This aligns with frequent search queries about patentable chemical entities and emerging scaffold technologies in online databases.

Safety profiles and handling guidelines for CAS 1361861-89-3 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its halogenated structure warrants careful consideration in waste disposal procedures—a topic increasingly scrutinized under REACH regulations and environmental compliance frameworks.

The future trajectory of 3-(2,4-Dichlorophenyl)-2-fluoro-6-hydroxypyridine research may focus on its integration into combinatorial chemistry libraries and high-throughput screening platforms. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular architecture positions it as a valuable building block. Concurrently, its potential in agrochemical formulations continues to be explored, particularly in developing low-residue crop protection solutions—a key area of public interest.

For researchers seeking sourcing information, CAS 1361861-89-3 is available through specialty chemical suppliers with documentation including certificates of analysis (CoA) and material safety data sheets (MSDS). The compound’s purity specifications (typically ≥95% by HPLC) make it suitable for rigorous experimental requirements. This practical information addresses common search queries about chemical procurement and quality assurance in synthetic workflows.